Cas no 36991-52-3 (5,8-Dimethyl-4-oxo-1,4-dihydrocinnoline-3-carboxylic acid)

• Product Name: 5,8-Dimethyl-4-oxo-1,4-dihydrocinnoline-3-carboxylic acid
• CAS No: 36991-52-3
• MF: C₁₁H₁₀N₂O₃
• MW: 218.20870256424
• CID: 3167249
• PubChem ID: 84819582
• Update Time: 2025-07-22

5,8-Dimethyl-4-oxo-1,4-dihydrocinnoline-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 36991-52-3
• 5,8-Dimethyl-4-oxo-1,4-dihydrocinnoline-3-carboxylicacid
• 5,8-Dimethyl-4-oxo-1,4-dihydrocinnoline-3-carboxylic acid

• Inchi： 1S/C11H10N2O3/c1-5-3-4-6(2)8-7(5)10(14)9(11(15)16)13-12-8/h3-4H,1-2H3,(H,12,14)(H,15,16)
• InChI Key： YFULMZFPUIBTRI-UHFFFAOYSA-N
• SMILES： O=C1C(C(=O)O)=NNC2C(C)=CC=C(C)C=21

Computed Properties

• Exact Mass: 218.06914219Da
• Monoisotopic Mass: 218.06914219Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 364
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 78.8Ų

Additional information on 5,8-Dimethyl-4-oxo-1,4-dihydrocinnoline-3-carboxylic acid

Introduction to 5,8-Dimethyl-4-oxo-1,4-dihydrocinnoline-3-carboxylic acid (CAS No. 36991-52-3) and Its Emerging Applications in Chemical Biology

5,8-Dimethyl-4-oxo-1,4-dihydrocinnoline-3-carboxylic acid, identified by its CAS number 36991-52-3, is a heterocyclic compound that has garnered significant attention in the field of chemical biology due to its unique structural and pharmacological properties. This molecule belongs to the cinnoline derivatives family, which is well-known for its diverse biological activities. The presence of a carbonyl group at the 4-position and a carboxylic acid moiety at the 3-position enhances its potential as a scaffold for drug discovery and medicinal chemistry applications.

The structure of 5,8-Dimethyl-4-oxo-1,4-dihydrocinnoline-3-carboxylic acid exhibits a fused bicyclic system consisting of a pyridine ring and a benzene ring, with substituents that modulate its reactivity and biological interactions. The dimethyl groups at the 5- and 8-positions contribute to the steric hindrance and electronic distribution of the molecule, influencing its binding affinity to biological targets. This compound’s chemical stability under various conditions makes it a valuable candidate for further functionalization and derivatization in synthetic chemistry.

In recent years, there has been growing interest in heterocyclic compounds like 5,8-Dimethyl-4-oxo-1,4-dihydrocinnoline-3-carboxylic acid due to their role as key intermediates in the synthesis of bioactive molecules. Researchers have explored its potential in developing novel therapeutic agents targeting various diseases, including cancer, inflammation, and neurodegenerative disorders. The carbonyl group at the 4-position serves as a reactive site for further chemical modifications, enabling the creation of more complex derivatives with enhanced pharmacological properties.

One of the most compelling aspects of 5,8-Dimethyl-4-oxo-1,4-dihydrocinnoline-3-carboxylic acid is its ability to interact with biological macromolecules such as proteins and enzymes. Studies have shown that derivatives of this compound can modulate enzyme activity by binding to specific pockets within the active sites. For instance, researchers have investigated its potential as an inhibitor of kinases and other enzymes involved in cell signaling pathways. The molecular recognition capabilities of this scaffold make it particularly useful in designing small-molecule drugs with high specificity.

The synthesis of 5,8-Dimethyl-4-oxo-1,4-dihydrocinnoline-3-carboxylic acid has been optimized through various synthetic routes, including cyclization reactions and functional group transformations. Modern techniques such as flow chemistry have further improved the efficiency and scalability of its production. These advancements have made it more feasible to explore large libraries of derivatives for drug discovery purposes. The compound’s regioselectivity allows for precise modifications at different positions, enabling chemists to fine-tune its biological activity.

Recent studies have highlighted the pharmacological potential of 5,8-Dimethyl-4-oxo-1,4-dihydrocinnoline-3-carboxylic acid in preclinical models. For example, researchers have demonstrated its ability to inhibit the growth of certain cancer cell lines by disrupting critical signaling pathways. Additionally, it has shown promise in reducing inflammation by modulating cytokine production. These findings underscore the importance of this compound as a lead structure for developing novel therapeutics.

The spectroscopic properties of 5,8-Dimethyl-4-oxo-1,4-dihydrocinnoline-3-carboxylic acid, including NMR and mass spectrometry data, provide valuable insights into its structural integrity and purity. These analytical techniques are essential for characterizing the compound during synthesis and for quality control purposes in pharmaceutical applications. High-resolution spectroscopy has also revealed unexpected structural features that may contribute to its biological activity.

In conclusion,5,8-Dimethyl-4-oxyo1 ,44 -dihydrocinnoline -3 -carboxylic acid (CAS No .36991 -52 -3) represents a promising scaffold for drug discovery with diverse applications in chemical biology . Its unique structural features , synthetic accessibility , and pharmacological potential make it an attractive candidate for further research . As our understanding of molecular interactions continues to evolve , compounds like this will play an increasingly important role in developing next-generation therapeutics .